1-(4-Bromophenyl)-1-methoxypropan-2-amine hydrochloride

• IUPAC Name: 1-(4-bromophenyl)-1-methoxypropan-2-amine;hydrochloride
• InChI: InChI=1S/C10H14BrNO.ClH/c1-7(12)10(13-2)8-3-5-9(11)6-4-8;/h3-7,10H,12H2,1-2H3;1H
• InChI Key: OLSORIXUJOLZPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=C(C=C1)Br)OC)N.Cl
• Molecular Formula: C10H15BrClNO
• Molecular Weight: 280.59 g/mol

Description

Typically, the description of a compound includes its molecular formula, molecular weight, and structural formula. It may also include its physical state (solid, liquid, gas), color, odor, and other observable properties.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound from simpler starting materials. The synthesis analysis of a compound includes the study of these reactions, their conditions, and their mechanisms.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques used for this purpose include X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. This can include reactions with other compounds under various conditions, and the study of the mechanisms of these reactions.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound, such as its melting point, boiling point, solubility in various solvents, and reactivity with other compounds.

Scientific Research Applications

• 1-(4-Bromophenyl)piperazine Hydrochloride

  • Application : This compound is used in various chemical reactions due to its structure and properties.
  • Methods of Application : The specific methods of application can vary depending on the reaction it’s being used in. Typically, it would be mixed with other reactants under controlled conditions.
  • Results or Outcomes : The outcomes also depend on the specific reaction. In general, this compound can help facilitate certain chemical reactions due to its structure.

• 1-(4-Bromophenyl)pyrene

  • Application : This compound is also used in various chemical reactions. Its structure makes it useful in certain types of reactions.
  • Methods of Application : As with the previous compound, the methods of application can vary widely. It would typically be used in a reaction with other chemicals under controlled conditions.
  • Results or Outcomes : The outcomes of using this compound can vary depending on the specific reaction. Its structure can facilitate certain types of chemical reactions.

4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl) benzenesulfonamide (B4)

• Application : This study is the first novel research to investigate the neurotoxic potentials of the newly synthesized pyrazoline derivative.
• Results or Outcomes : The study is the first novel research to investigate the neurotoxic potentials of the newly synthesized pyrazoline derivative.

4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl) benzenesulfonamide (B4)

• Application : This study is the first novel research to investigate the neurotoxic potentials of the newly synthesized pyrazoline derivative.
• Results or Outcomes : The study is the first novel research to investigate the neurotoxic potentials of the newly synthesized pyrazoline derivative.

Safety And Hazards

The safety and hazards associated with a compound refer to the potential risks it poses to health and the environment. This can include toxicity, flammability, and environmental impact.